Cas no 957487-31-9 (5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid)

• Product Name: 5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid
• CAS No: 957487-31-9
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• MDL: MFCD04970280
• CID: 3056890
• PubChem ID: 6484394
• Update Time: 2025-04-21

5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-Ethyl-1H-pyrazol-4-yl)-isoxazole-3-carboxylic acid
• H25472
• CS-0298409
• STK342036
• 3-isoxazolecarboxylic acid, 5-(1-ethyl-1H-pyrazol-4-yl)-
• ALBB-010003
• 5-(1-ethylpyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
• MFCD04970280
• 5-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
• 957487-31-9
• AKOS000310430
• LS-03393
• HMS1699O04
• 5-(1-ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid
• EN300-1849717
• 5-(1-ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylicacid
• 5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid

• MDL： MFCD04970280
• Inchi： 1S/C9H9N3O3/c1-2-12-5-6(4-10-12)8-3-7(9(13)14)11-15-8/h3-5H,2H2,1H3,(H,13,14)
• InChI Key： NMXULXSUNMRZSG-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=NN(C=1)CC

Computed Properties

• Exact Mass: 207.06439116Da
• Monoisotopic Mass: 207.06439116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.2Ų

5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles